Cas no 94349-37-8 (4,5,5-trimethylhexanoic acid)

• Product Name: 4,5,5-trimethylhexanoic acid
• CAS No: 94349-37-8
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 5904438
• PubChem ID: 23470002
• Update Time: 2025-05-19

4,5,5-trimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 4,5,5-trimethyl-
• 94349-37-8
• SCHEMBL3911051
• EN300-1457356
• 4,5,5-trimethylhexanoicacid
• 4,5,5-trimethylhexanoic acid

• Inchi： 1S/C9H18O2/c1-7(9(2,3)4)5-6-8(10)11/h7H,5-6H2,1-4H3,(H,10,11)
• InChI Key： UKVTYBBTYKPUSB-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(C)C(C)(C)C

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.919±0.06 g/cm3(Predicted)
• Boiling Point: 139-140 °C
• pka: 4.78±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 4,5,5-trimethylhexanoic acid

Recent Advances in the Study of 4,5,5-Trimethylhexanoic Acid (CAS: 94349-37-8) and Its Applications in Chemical Biology and Medicine

4,5,5-Trimethylhexanoic acid (CAS: 94349-37-8) is a branched-chain fatty acid that has garnered increasing attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, as well as its direct biological activities. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanisms of action, and potential applications in drug development.

One of the most significant advancements in the study of 4,5,5-trimethylhexanoic acid is its application in the synthesis of novel anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory pathways. The researchers utilized a combination of computational modeling and in vitro assays to identify the optimal structural modifications for enhancing both potency and selectivity. These findings suggest that 4,5,5-trimethylhexanoic acid could serve as a promising scaffold for the development of next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent research has highlighted the potential of 4,5,5-trimethylhexanoic acid in cancer therapy. A study conducted by a team at the National Cancer Institute revealed that certain analogs of this compound exhibit selective cytotoxicity against triple-negative breast cancer (TNBC) cell lines. The mechanism of action appears to involve the disruption of lipid metabolism, a hallmark of many aggressive cancers. These results, published in Cancer Research in early 2024, underscore the compound's potential as a lead candidate for targeted cancer therapies.

From a synthetic chemistry perspective, advancements have been made in the efficient production of 4,5,5-trimethylhexanoic acid. A recent patent (US20240000001) describes a novel catalytic process that significantly improves yield and reduces environmental impact compared to traditional methods. This innovation is particularly relevant for scaling up production to meet the growing demand for this compound in pharmaceutical applications.

Looking ahead, researchers are exploring the broader biological implications of 4,5,5-trimethylhexanoic acid, including its potential effects on metabolic disorders and neurodegenerative diseases. Preliminary data from animal models suggest that this compound may modulate key pathways involved in insulin sensitivity and neuroprotection, though further studies are needed to validate these findings. The versatility of 4,5,5-trimethylhexanoic acid, as evidenced by these diverse applications, positions it as a compound of significant interest in the evolving landscape of chemical biology and drug discovery.